Cas no 3111-86-2 ( )

• Product Name: &nbsp
• CAS No: 3111-86-2
• MF: C₁₆H₁₂O
• MW: 220.265884399414
• MDL: MFCD00597961
• CID: 916363
• PubChem ID: 5382389
• Update Time: 2025-04-19

  Chemical and Physical Properties

Names and Identifiers

• (5Z)-11H-dibenzo[2,1-a:1',2'-f][8]annulen-12-one
• 1:2,5:6-Dibenzocycloocta-1,3,5-trien-7-on
• 5-oxo-5,6-dihydrodibenzo<a,e>cyclooctene
• Dibenzo<a,e>cycloocten-5-<6H>-on
• (10Z)-Tricyclo[10.4.0.04,9]hexadeca-1(16),4,6,8,10,12,14-heptaen-2-one
• NSC139237
• dibenzo[a,e][8]annulen-5(6h)-one
• DTXSID50419244
• SCHEMBL269837
• AKOS015969536
• SCHEMBL9212613
• 3111-86-2
• NSC-139237
• (10Z)-tricyclo[10.4.0.0?,?]hexadeca-1(12),4,6,8,10,13,15-heptaen-2-one
• &nbsp;

• MDL： MFCD00597961
• Inchi： 1S/C16H12O/c17-16-11-14-7-2-1-5-12(14)9-10-13-6-3-4-8-15(13)16/h1-10H,11H2/b10-9-
• InChI Key： ULOQNVBGMWFWHG-KTKRTIGZSA-N
• SMILES： O=C1C2C=CC=CC=2C=CC2C=CC=CC=2C1 |c:9|

Computed Properties

• Exact Mass: 220.08900
• Monoisotopic Mass: 220.088815002g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 17
• Rotatable Bond Count: 0
• Complexity: 318
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 1
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.8
• Topological Polar Surface Area: 17.1Ų

Experimental Properties

• PSA: 17.07000
• LogP: 3.59580

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic oxygen compounds Organooxygen compounds Ketones
• Solvents and Organic Chemicals Organic Compounds Organic oxygen compounds Organooxygen compounds Carbonyl compounds Ketones